Cas no 1805761-17-4 (4-(2-Cyanoethyl)-2-nitromandelic acid)

• Product Name: 4-(2-Cyanoethyl)-2-nitromandelic acid
• CAS No: 1805761-17-4
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 4939975
• Update Time: 2025-10-19

4-(2-Cyanoethyl)-2-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Cyanoethyl)-2-nitromandelic acid

• Inchi： 1S/C11H10N2O5/c12-5-1-2-7-3-4-8(10(14)11(15)16)9(6-7)13(17)18/h3-4,6,10,14H,1-2H2,(H,15,16)
• InChI Key： IIGGYYKQPMOQIB-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1[N+](=O)[O-])CCC#N

Computed Properties

• Exact Mass: 250.05897142 g/mol
• Monoisotopic Mass: 250.05897142 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 250.21
• XLogP3: 0.6
• Topological Polar Surface Area: 127

Additional information on 4-(2-Cyanoethyl)-2-nitromandelic acid

Comprehensive Analysis of 4-(2-Cyanoethyl)-2-nitromandelic acid (CAS No. 1805761-17-4): Properties, Applications, and Research Insights

4-(2-Cyanoethyl)-2-nitromandelic acid (CAS No. 1805761-17-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This nitromandelic acid derivative is characterized by the presence of a cyanoethyl group and a nitro moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and chiral auxiliaries.

The compound's molecular structure, featuring both electron-withdrawing (nitro) and electron-donating (cyanoethyl) groups, makes it a valuable building block for asymmetric synthesis. Recent studies highlight its utility in catalyzed C-C bond formation reactions, aligning with the growing demand for sustainable green chemistry methodologies. Its chiral center at the mandelic acid backbone further enables applications in stereoselective synthesis, a hot topic in drug discovery where optical purity is critical for efficacy.

From a practical standpoint, 4-(2-Cyanoethyl)-2-nitromandelic acid is often discussed in forums addressing high-value chemical intermediates or pharmaceutical precursors. Analytical techniques such as HPLC purity testing and NMR structural confirmation are frequently associated with its characterization, reflecting industry standards for quality control. The compound’s stability under various pH conditions has also been a subject of investigation, particularly for researchers optimizing aqueous-phase reactions or biocompatible catalysts.

Emerging trends in AI-driven drug design have further amplified interest in this compound. Computational chemists utilize its structural parameters to train machine learning models for predicting reactivity patterns, a synergy between experimental and theoretical chemistry. Additionally, its relevance to metabolite synthesis positions it as a candidate for probing biochemical pathways, especially in studies related to nitroaromatic metabolism.

Environmental considerations are another focal point. The biodegradability profile of nitro-containing compounds like 1805761-17-4 is actively researched to address eco-friendly chemical production. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Manufacturers increasingly emphasize atom-efficient synthesis routes for such intermediates to minimize waste.

In summary, 4-(2-Cyanoethyl)-2-nitromandelic acid represents a convergence of multiple scientific frontiers: from medicinal chemistry to computational modeling and sustainability science. Its CAS No. 1805761-17-4 serves as a critical identifier for researchers navigating chemical databases or patent literature. As interdisciplinary approaches gain traction, this compound’s role in advancing tailor-made molecular architectures is poised to expand, answering pressing questions in both academia and industry.